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Compound of Interest

Compound Name: FPTQ

Cat. No.: B2542558 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals mitigate accuracy

drops during 4-bit weight and 8-bit activation (W4A8) Fine-grained Post-Training Quantization

(FPTQ) of their models.

Troubleshooting Guides
Issue: Significant accuracy degradation after W4A8
Post-Training Quantization.
Root Cause: A common cause of accuracy drop in W4A8 quantization is the significant loss of

precision, especially for weights, and the presence of outliers in activations that disrupt the

quantization range.[1][2] Naive quantization of both weights and activations to low bit-widths

can lead to severe performance degradation.[2][3]

Solution: Implement a fine-grained, layer-wise quantization strategy. Not all layers are equally

sensitive to quantization. By analyzing the distribution of activations in each layer, you can

apply more sophisticated quantization techniques only to the most problematic layers.

Experimental Protocol:

Layer-wise Analysis: Profile the activation ranges for each layer of your model using a

representative calibration dataset.
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Identify Problematic Layers: Identify layers with large activation outliers or asymmetric

distributions. The FPTQ methodology suggests that layers with activation ranges between 15

and 150 are particularly challenging.[2]

Apply Conditional Quantization:

For layers with significant outliers, apply Logarithmic Activation Equalization (LAE) to

make the activation distribution more quantization-friendly.[2]

For other sensitive layers, consider alternative strategies like channel-wise shifting and

scaling.[4]

For less sensitive layers, a standard per-token dynamic quantization may suffice.[2]

Fine-Grained Weight Quantization: Utilize group-wise quantization for weights to provide

more flexibility and reduce quantization error.[2]

Issue: Model accuracy is highly sensitive to the
calibration dataset.
Root Cause: The calibration dataset is crucial for determining the quantization parameters

(scale and zero-point). If the calibration data is not representative of the data the model will see

during inference, the learned quantization parameters will be suboptimal, leading to a drop in

accuracy.

Solution: Employ a Sequence-Length-Aware Calibration (SLAC) strategy. The variation in

activation diversity can be related to the input sequence length. Calibrating the model with

sequence lengths that are representative of the target task can mitigate accuracy losses.[5]

Experimental Protocol:

Analyze Target Task Sequence Lengths: Determine the typical sequence lengths of inputs for

your specific use case (e.g., drug-protein interaction prediction, scientific literature analysis).

Create a Representative Calibration Dataset: Construct a calibration dataset with a

distribution of sequence lengths that mirrors your target task.
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Perform Calibration: Use this tailored dataset to perform post-training quantization. This will

ensure the quantization parameters are optimized for the expected inputs.

Frequently Asked Questions (FAQs)
Q1: What is W4A8 FPTQ and why is it challenging?

A1: W4A8 Fine-grained Post-Training Quantization is a technique to compress large models by

representing their weights with 4-bit integers and activations with 8-bit integers.[1][2] This

combination is advantageous as it reduces the memory footprint due to 4-bit weights and

allows for faster computation using 8-bit matrix operations.[2][3] The primary challenge is the

significant performance degradation that can occur due to the aggressive quantization of

weights and the difficulty in quantizing activations without losing critical information, especially

in the presence of outliers.[2][3]

Q2: What are "outliers" in activations and how do they impact quantization?

A2: Outliers are activation values that are significantly larger in magnitude than the majority of

other activation values within a tensor. These outliers can skew the quantization range. When

using a min-max quantization scheme, a single large outlier can force the vast majority of other

values into a very small portion of the quantization grid, leading to a significant loss of precision

for these values. Mitigating the effect of outliers is a key focus of advanced quantization

methods.[4][6]

Q3: What is Logarithmic Activation Equalization (LAE)?

A3: Logarithmic Activation Equalization is a technique used in FPTQ to handle layers with

challenging activation distributions.[2] It applies a logarithmic function to the activations to

compress the range of values, making them more amenable to quantization. This is particularly

effective for distributions with large outliers.

Q4: Should I use integer or floating-point formats for quantization?

A4: While integer (INT) quantization is common, floating-point (FP) quantization (e.g., FP8 for

activations and FP4 for weights) can offer superior performance, especially for large language

models.[7] FP formats can better represent values with a wide dynamic range, which can help
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mitigate issues with outliers. However, hardware support (like NVIDIA's H100 GPUs) is a

consideration for FP quantization.[7]

Q5: Can I improve accuracy without retraining the model?

A5: Yes, all the techniques discussed here are part of Post-Training Quantization (PTQ), which

does not require retraining or fine-tuning.[1][2] Methods like FPTQ, Outlier Suppression+, and

using a representative calibration dataset are designed to be applied to an already trained

model.

Quantitative Data Summary
The following tables summarize the performance of W4A8 FPTQ compared to other

quantization methods on common benchmarks for various Large Language Models (LLMs).

Table 1: Performance on the LAMBADA Dataset

Model Method Accuracy

LLaMA-7B FP16 (Original) 75.28%

SmoothQuant W8A8 74.01%

FPTQ W4A8 73.80%

LLaMA-13B FP16 (Original) 78.31%

SmoothQuant W8A8 77.83%

FPTQ W4A8 77.74%

LLaMA-30B FP16 (Original) 80.01%

SmoothQuant W8A8 79.78%

FPTQ W4A8 79.82%

Data sourced from the FPTQ paper.[2]

Table 2: Performance on Common Sense QA Datasets
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Model Method PIQA HS ARCe Avg.

LLaMA-7B
FP16

(Original)
78.4 78.8 53.4 70.2

LLM-QAT

W4A8
77.2 77.3 51.9 68.8

FPTQ W4A8 77.9 78.4 52.2 69.5

LLaMA-13B
FP16

(Original)
79.8 81.0 58.1 73.0

LLM-QAT

W4A8
79.1 80.1 55.1 71.4

FPTQ W4A8 79.5 80.5 56.5 72.2

Data sourced from the FPTQ paper, comparing against a Quantization-Aware Training (QAT)

method.[8]

Visualizations
Experimental Workflow for W4A8 FPTQ
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Caption: Workflow for applying Fine-grained Post-Training Quantization.
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Caption: Conceptual diagram of mitigating activation outliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Mitigating Accuracy Drop in
W4A8 FPTQ]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2542558#mitigating-accuracy-drop-in-w4a8-fptq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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